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Compound of Interest

Compound Name: Cetearyl stearate

Cat. No.: B3308427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cetearyl stearate is a versatile fatty acid ester that is widely utilized in the pharmaceutical and

cosmetic industries as an emollient, thickener, and emulsion stabilizer. It is not a single

chemical entity but a mixture of cetyl stearate and stearyl stearate. Cetyl stearate is the ester of

cetyl alcohol and stearic acid, while stearyl stearate is the ester of stearyl alcohol and stearic

acid. The combination of these two esters results in a waxy substance with desirable

physicochemical properties for a variety of formulation applications, including the development

of controlled-release drug delivery systems. This technical guide provides a comprehensive

overview of the molecular characteristics, synthesis, and analytical protocols for cetearyl
stearate, with a focus on its application in pharmaceutical research and development.

Molecular Formula and Weight
Cetearyl stearate is a blend of cetyl stearate and stearyl stearate. The general properties are

often represented as a mixture.

Chemical Name: Stearic acid, cetyl/stearyl ester[1]

CAS Number: 93820-97-4[1]
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Molecular Formula (as a mixture): C70H140O4[1]

Molecular Weight (as a mixture): 1045.9 g/mol [1]

The primary components of cetearyl stearate are:

Cetyl Stearate:

Molecular Formula: C34H68O2[2]

Molecular Weight: 508.90 g/mol [2][3]

Stearyl Stearate:

Molecular Formula: C36H72O2[4]

Molecular Weight: 536.96 g/mol [4]

Physicochemical Properties
The physicochemical properties of cetearyl stearate are a composite of its individual

components. The following table summarizes key quantitative data for cetyl stearate and

stearyl stearate.
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Property Cetyl Stearate Stearyl Stearate

Appearance White to off-white solid[3]
White to pale yellow waxy

solid, flakes, or powder[4]

Melting Point 57 °C 52 - 62 °C[4]

Boiling Point
528.4 ± 18.0 °C at 760

mmHg[3]
~549 °C (Predicted)[4]

Density 0.9 ± 0.1 g/cm³[3] ~0.857 g/cm³ (Predicted)[4]

Flash Point 283.6 ± 11.1 °C[3] >240 °C[4]

Solubility

Insoluble in water; soluble in

oils and organic solvents.

Slightly soluble in Chloroform

and Ethyl Acetate.

Insoluble in water. Soluble in

ethanol, chloroform, and warm

diethyl ether.[4]

Saponification Value - 100 - 118 mg KOH/g[4]

Acid Value - < 5 mg KOH/g[4]

Iodine Value - < 2 g I₂/100g[4]

Synthesis and Experimental Protocols
Synthesis of Cetearyl Stearate
Cetearyl stearate is synthesized through the esterification of a mixture of cetyl alcohol and

stearyl alcohol (cetearyl alcohol) with stearic acid. The reaction is typically catalyzed by an acid

or base and driven to completion by the removal of water.

Reaction Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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